
Triphenylphosphinechlorogold molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546720 Get Quote

An In-depth Technical Guide to Triphenylphosphinechlorogold(I)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and synthetic methodologies for triphenylphosphinechlorogold(I), a key reagent in

gold-catalyzed organic synthesis and a compound of interest for medicinal chemistry

applications.

Core Physicochemical Data
Triphenylphosphinechlorogold(I), with the chemical formula C₁₈H₁₅AuClP, is a colorless solid

commonly used as a stable precursor for catalytically active gold(I) species.[1] Its key

quantitative properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₈H₁₅AuClP [1]

Molecular Weight 494.71 g/mol [1]

Appearance Colorless solid [1]

Melting Point 236–237 °C [1]

Density 1.97 g/cm³ [1]
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Synthetic Experimental Protocol
The synthesis of triphenylphosphinechlorogold(I) can be achieved through several methods.

A common and effective procedure involves the reduction of chloroauric acid with

triphenylphosphine. An alternative method involves the displacement of a labile ligand from a

gold(I) complex, such as chloro(pyridine)gold(I), with triphenylphosphine.

Protocol: Synthesis from a Labile Gold(I) Precursor
This protocol is adapted from a general procedure for the synthesis of chloro(phosphine)gold(I)

complexes.[2]

Materials:

Chloro(pyridine)gold(I) or a similar precursor (e.g., (dimethyl sulfide)gold(I) chloride)

Triphenylphosphine (PPh₃)

Dichloromethane (DCM), analytical grade

Diethyl ether or hexane

Standard laboratory glassware (round-bottom flask, etc.)

Magnetic stir plate and stir bar

Procedure:

In a round-bottom flask, dissolve 1 equivalent of the chloro(pyridine)gold(I) precursor in

dichloromethane.

To this solution, add a solution of 1 equivalent of triphenylphosphine in dichloromethane.

Stir the resulting mixture at room temperature for 2-4 hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Upon completion, the volume of the solvent is reduced under reduced pressure.

The product is precipitated by the addition of diethyl ether or hexane.
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The resulting white solid is collected by filtration, washed with a small amount of diethyl

ether, and dried under vacuum.[2]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of

triphenylphosphinechlorogold(I) from a labile gold(I) precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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